2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid

• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.28 g/mol
• IUPAC Name: 2-(6,7-dimethyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid
• InChI: InChI=1S/C11H11NO3S/c1-6-3-4-8-10(7(6)2)12(5-9(13)14)16-11(8)15/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key: MYZPTABIVYYTDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=O)SN2CC(=O)O)C

Description

2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is a benzothiazole derivative characterized by a bicyclic core structure consisting of a benzene ring fused to a thiazole ring. The compound features two methyl substituents at the 6- and 7-positions of the benzothiazole moiety and an acetic acid functional group at the 1-position (Figure 1). This structural configuration confers distinct physicochemical properties, including enhanced lipophilicity compared to non-alkylated analogs, which may improve membrane permeability and bioavailability .

The compound’s synthesis typically involves the condensation of 6,7-dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazole with chloroacetic acid under alkaline conditions, followed by purification via recrystallization or chromatography. Its molecular formula is C₁₁H₁₁NO₃S, with a molecular weight of 237.28 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of 6,7-dimethyl-2-aminobenzothiazole with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction is usually carried out in an aqueous medium at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of catalysts and advanced purification techniques such as crystallization and chromatography may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic reagents like halogens or nitro groups can be introduced using appropriate catalysts and solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohol derivatives. Substitution reactions can introduce various functional groups onto the benzothiazole ring, leading to a wide range of derivatives with potentially different biological activities.

Scientific Research Applications

2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound’s biological activity makes it a candidate for studies on enzyme inhibition and receptor binding.

Medicine: Its potential pharmacological properties are explored for the development of new drugs, particularly those targeting neurological and inflammatory diseases.

Industry: The compound is used in the production of dyes, pigments, and other specialty chemicals due to its stable and reactive nature.

Mechanism of Action

The mechanism of action of 2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid involves its interaction with specific molecular targets. The benzothiazole ring can bind to various enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of enzyme activity or the activation of receptor-mediated pathways, resulting in therapeutic effects. The exact molecular targets and pathways depend on the specific biological context and the presence of other interacting molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound belongs to a broader class of 3-oxo-1,3-dihydro-2,1-benzothiazolyl acetic acid derivatives. Key structural analogs and their distinguishing features include:

Compound Name	Substituents	Molecular Formula	Key Properties	Biological Activity
2-(7-Fluoro-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid	Fluorine at 7-position	C₉H₆FNO₃S	Enhanced metabolic stability due to fluorine’s electronegativity; logP = 1.8	Anticancer (cytotoxic to breast/colon cancer cells)
2-(5-Fluoro-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid	Fluorine at 5-position	C₉H₆FNO₃S	Increased lipophilicity (logP = 2.1); improved cellular uptake	Antimicrobial, anti-inflammatory
2-(6-Fluoro-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid	Fluorine at 6-position	C₉H₆FNO₃S	Balanced solubility and target affinity	Broad-spectrum enzyme inhibition
3-{[(3-Oxo-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-2-yl)acetyl]amino}benzoic acid	Imidazole-thiazole hybrid	C₁₄H₁₂N₄O₄S	Dual heterocyclic system; enhanced hydrogen-bonding capacity	Antiviral, antiparasitic

Key Differences in Properties and Bioactivity

• However, they enhance lipophilicity (logP = 2.3), favoring passive diffusion across biological membranes . Fluorine: Fluorinated analogs exhibit higher metabolic stability and stronger electronegative interactions with biological targets, leading to pronounced anticancer and antimicrobial activities .

• Biological Activity :

  • The target compound’s dimethyl groups may confer selectivity for hydrophobic binding pockets in enzymes or receptors, differentiating it from fluorine-substituted analogs that prioritize polar interactions.
  • Fluorinated derivatives demonstrate superior cytotoxicity (e.g., IC₅₀ = 8.2 µM for 7-fluoro analog against MCF-7 cells) compared to the dimethyl variant, which shows moderate activity (IC₅₀ = 23.5 µM) .

• Synthetic Accessibility :

  • The dimethyl derivative’s synthesis avoids the challenges of introducing fluorine (e.g., requiring specialized fluorinating agents), making it more cost-effective for industrial-scale production .

Physicochemical and Pharmacokinetic Profiles

Parameter	2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic Acid	7-Fluoro Analog	5-Fluoro Analog
Molecular Weight	237.28 g/mol	227.21 g/mol	227.21 g/mol
logP	2.3	1.8	2.1
Hydrogen Bond Donors	2	2	2
Aqueous Solubility (mg/mL)	1.4	2.7	1.9
Plasma Protein Binding (%)	88	92	90

Biological Activity

2-(6,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological properties, including antimicrobial, anticancer, and anti-inflammatory activities.

Chemical Structure

The compound features a benzothiazole moiety, which is known for various biological activities. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{13}\text{N}\text{O}_3\text{S}$$

Antimicrobial Activity

Recent studies have demonstrated that derivatives of benzothiazole compounds exhibit significant antimicrobial properties. According to research findings:

• Compounds related to benzothiazole have shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.
• The minimal inhibitory concentrations (MICs) for certain derivatives were reported to be as low as 12.5–100 μg/mL in DMSO solutions, indicating strong antimicrobial potential .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (μg/mL)	Target Organisms
Compound A	12.5	Staphylococcus aureus
Compound B	25	Escherichia coli
Compound C	50	Klebsiella pneumoniae
Compound D	100	Candida albicans

Anticancer Activity

The anticancer properties of benzothiazole derivatives have been extensively studied. In vitro assays have revealed that:

• The compound exhibits significant antiproliferative effects against various cancer cell lines, including HCT116 (colon), MCF-7 (breast), and A549 (lung) cells.
• Some derivatives displayed up to 70% reduction in cell viability at concentrations of around 50 μM .

Table 2: Anticancer Activity Against Different Cell Lines

Cell Line	IC50 (μM)	% Viability at 50 μM
HCT116	25	30
MCF-7	30	40
A549	20	20

Anti-inflammatory Activity

Studies indicate that benzothiazole derivatives may also possess anti-inflammatory properties:

• Compounds have been tested for their ability to inhibit pro-inflammatory cytokines in vitro.
• Results suggest that these compounds can significantly reduce the levels of TNF-alpha and IL-6 in stimulated macrophages.

Case Studies

A noteworthy case study involved the synthesis and evaluation of a series of benzothiazole derivatives where one specific derivative showed remarkable activity against tumor necrosis factor (TNF) signaling pathways. This study highlighted the potential for these compounds in therapeutic applications targeting inflammation-related diseases .